N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid
Overview
Description
N-(Azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid (TFAA) is an organic compound composed of nitrogen, carbon, and hydrogen atoms, with the chemical formula C3H3FN2O2. It is a derivative of azepan-4-yl, which is a cyclic amide. The compound has a molecular weight of 146.07 g/mol and is a liquid at room temperature. It has a boiling point of 155°C and a melting point of -80°C.
Scientific Research Applications
N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid has been studied extensively for its potential applications in a variety of scientific research fields. It has been used as a reagent in organic synthesis, as a solvent for chromatography, and as a catalyst in the synthesis of polymers. It has also been used in analytical chemistry, as an inhibitor of enzymes, and as an antioxidant.
Mechanism of Action
The mechanism of action of N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid is not fully understood. However, it is believed to act as a proton scavenger, which can react with a variety of molecules and ions to form complexes. It is also believed to act as a chelating agent, forming complexes with metal ions. Additionally, N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid has been shown to bind to proteins and nucleic acids, suggesting that it may play a role in the regulation of cellular processes.
Biochemical and Physiological Effects
N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, including proteases and phosphatases. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Additionally, N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The major advantage of N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid is its low toxicity. It is generally considered to be non-toxic and non-carcinogenic, making it a safe reagent for use in laboratory experiments. Additionally, N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid is relatively inexpensive and readily available, making it a cost-effective reagent for laboratory use. However, N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid is a volatile compound and may evaporate quickly, making it difficult to store and use in laboratory experiments.
Future Directions
There are a number of potential future directions for research involving N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid. These include further studies into its mechanism of action, its potential applications in drug discovery, and its potential use as a therapeutic agent. Additionally, further research into the biochemical and physiological effects of N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid could lead to its use as a therapeutic agent for a variety of diseases and disorders. Finally, further research into its potential toxicity and carcinogenicity could lead to its use in the development of safer and more effective drugs.
Synthesis Methods
N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid can be synthesized from azepan-4-yl and trifluoroacetic anhydride (TFA). The reaction is carried out in anhydrous conditions at a temperature of 70°C. The reaction is catalyzed by a strong base, such as sodium hydroxide. The reaction is shown in the following equation:
Azepan-4-yl + TFA → N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid involves the reaction of azepan-4-amine with trifluoroacetic anhydride to form N-(azepan-4-yl)-2,2,2-trifluoroacetamide, which is then hydrolyzed with trifluoroacetic acid to yield the final product.", "Starting Materials": [ "Azepan-4-amine", "Trifluoroacetic anhydride", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Azepan-4-amine is reacted with trifluoroacetic anhydride in the presence of a catalyst such as pyridine to form N-(azepan-4-yl)-2,2,2-trifluoroacetamide.", "Step 2: The resulting N-(azepan-4-yl)-2,2,2-trifluoroacetamide is then hydrolyzed with trifluoroacetic acid to yield the final product, N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid." ] } | |
CAS RN |
499240-68-5 |
Product Name |
N-(azepan-4-yl)-2,2,2-trifluoroacetamide, trifluoroacetic acid |
Molecular Formula |
C10H14F6N2O3 |
Molecular Weight |
324.2 |
Purity |
95 |
Origin of Product |
United States |
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